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Compound of Interest

3-Fluoro-4-
Compound Name:
methylphenylacetonitrile

Cat. No. B1304802

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents is paramount. This guide provides detailed, step-by-step
procedures for the proper disposal of 3-Fluoro-4-methylphenylacetonitrile (CAS No. 261951-
73-9), ensuring the safety of laboratory personnel and the protection of the environment.

l. Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to be aware of the hazards associated with
3-Fluoro-4-methylphenylacetonitrile. This compound is harmful if swallowed, in contact with
skin, or if inhaled. Adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE):

Always wear the following PPE when handling 3-Fluoro-4-methylphenylacetonitrile:
e Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

o Eye Protection: Safety glasses with side-shields or chemical goggles.

» Body Protection: A lab coat or other protective clothing to prevent skin contact.
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» Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood. If vapors or mists are generated, a NIOSH-approved respirator is necessary.

Il. Disposal Procedures

The primary method for the disposal of 3-Fluoro-4-methylphenylacetonitrile is through a
licensed chemical waste disposal facility. Do not attempt to dispose of this chemical down the
drain or in regular trash.

Step-by-Step Disposal Plan:

o Segregation: Keep 3-Fluoro-4-methylphenylacetonitrile waste separate from other waste
streams to avoid incompatible chemical reactions.

e Containerization:

o Place the waste in a clearly labeled, leak-proof container. The container must be
compatible with the chemical.

o The label should include the full chemical name ("3-Fluoro-4-methylphenylacetonitrile"),
the CAS number (261951-73-9), and appropriate hazard symbols.

o Storage: Store the waste container in a designated, well-ventilated, and secure area away
from heat and incompatible materials.

» Professional Disposal: Arrange for the collection of the chemical waste by a licensed
hazardous waste disposal company. The material can be disposed of by removal to a
licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[1]

o Contaminated Packaging:

o Containers that have held 3-Fluoro-4-methylphenylacetonitrile should be triple-rinsed
with an appropriate solvent.

o The rinsate should be collected and disposed of as hazardous waste.

o After thorough cleaning, the container can be offered for recycling or reconditioning.
Alternatively, the packaging can be punctured to render it unusable for other purposes
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before disposal.[1]

lll. Data Summary

For quick reference, the following table summarizes key information regarding 3-Fluoro-4-
methylphenylacetonitrile.

Property Value
Chemical Name 3-Fluoro-4-methylphenylacetonitrile
CAS Number 261951-73-9

Licensed chemical destruction plant or
Primary Disposal Method controlled incineration with flue gas scrubbing.

[1]

) ] Do not let product enter drains. Discharge into
Environmental Precautions

the environment must be avoided.[1]

IV. Disposal Workflow

The following diagram illustrates the logical flow of the disposal process for 3-Fluoro-4-
methylphenylacetonitrile.
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Caption: Disposal workflow for 3-Fluoro-4-methylphenylacetonitrile.
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By adhering to these procedures, laboratories can ensure the safe and environmentally
responsible disposal of 3-Fluoro-4-methylphenylacetonitrile, fostering a culture of safety and
regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1304802?utm_src=pdf-body
https://www.benchchem.com/product/b1304802?utm_src=pdf-custom-synthesis
https://www.guidechem.com/msds/261951-73-9.html
https://www.benchchem.com/product/b1304802#3-fluoro-4-methylphenylacetonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1304802#3-fluoro-4-methylphenylacetonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1304802#3-fluoro-4-methylphenylacetonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1304802#3-fluoro-4-methylphenylacetonitrile-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1304802?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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